CID 78067046
Description
CID 78067046 (Chemical Identifier 78067046) is a compound of interest in phytochemical and analytical research. Its structural and analytical characteristics have been studied using advanced techniques such as gas chromatography-mass spectrometry (GC-MS) and mass spectral fragmentation (Figure 1). Key findings include:
Properties
Molecular Formula |
Ga4La |
|---|---|
Molecular Weight |
417.80 g/mol |
InChI |
InChI=1S/4Ga.La |
InChI Key |
ZYBHMZDTISGMED-UHFFFAOYSA-N |
Canonical SMILES |
[Ga].[Ga].[Ga].[Ga].[La] |
Origin of Product |
United States |
Preparation Methods
The preparation of CID 78067046 involves specific synthetic routes and reaction conditions. The synthesis typically includes the use of commercially available reagents and solvents. The reaction conditions are optimized to achieve high yield and purity of the compound. Industrial production methods may involve large-scale synthesis using automated chemical synthesis platforms to ensure consistency and efficiency .
Chemical Reactions Analysis
CID 78067046 undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions are carefully controlled to obtain the desired products. Major products formed from these reactions depend on the specific reagents and conditions used .
Scientific Research Applications
CID 78067046 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic reactions. In biology, it is studied for its potential effects on cellular processes and molecular pathways. In medicine, it is explored for its therapeutic potential in treating certain diseases. In industry, it is utilized in the production of various chemical products .
Mechanism of Action
The mechanism of action of CID 78067046 involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to these targets and modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .
Comparison with Similar Compounds
Structural Analogues from Natural Products
Several bioactive compounds from Hibiscus sabdariffa () and oscillatoxin derivatives () share analytical similarities:
Key Insights :
Key Insights :
Analytical Methodologies
Collision-induced dissociation (CID) in mass spectrometry () is critical for structural elucidation:
- CID Fragmentation: Used to differentiate ginsenoside isomers (e.g., ginsenoside Rf vs. pseudoginsenoside F11) based on fragmentation patterns .
- Application to this compound : Similar techniques could resolve structural ambiguities, such as distinguishing between positional isomers or glycosylation patterns .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
